Cas no 668971-48-0 (methyl 5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazole-3-carboxylate)

• Product Name: methyl 5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazole-3-carboxylate
• CAS No: 668971-48-0
• MF: C₁₂H₉NO₅
• MW: 247.203563451767
• MDL: MFCD11986432
• CID: 1714241
• PubChem ID: 33676739
• Update Time: 2025-04-21

methyl 5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(1,3-benzodioxol-5-yl)-, methyl ester
• methyl 5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazole-3-carboxylate
• F2135-0559
• 668971-48-0
• methyl 5-(1,3-benzodioxol-5-yl)isoxazole-3-carboxylate
• EN300-239140
• methyl 5-(benzo[d][1,3]dioxol-5-yl)isoxazole-3-carboxylate
• SY267872
• CCG-310375
• methyl5-(1,3-benzodioxol-5-yl)isoxazole-3-carboxylate
• AKOS005207808
• SCHEMBL17055818
• methyl 5-(1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylate
• methyl 5-(1,3-benzodioxol-5-yl)-1,2-oxazole-3-carboxylate
• MFCD11986432

• MDL： MFCD11986432
• Inchi： 1S/C12H9NO5/c1-15-12(14)8-5-10(18-13-8)7-2-3-9-11(4-7)17-6-16-9/h2-5H,6H2,1H3
• InChI Key： ZXOYDDIMCZXJIZ-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C3=CC(C(=O)OC)=NO3)=CC1=2

Computed Properties

• Exact Mass: 247.04807
• Monoisotopic Mass: 247.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 431.1±45.0 °C at 760 mmHg
• Flash Point: 214.5±28.7 °C
• PSA: 70.79
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

methyl 5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles